3-amino-N-butylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Amino-N-butylbenzamide, also known as N-butyl-3-aminobenzamide (NBAB), is a synthetic amide that was initially developed as a potential anti-cancer agent. It has since been studied for its potential applications in various fields, including drug design, biochemistry, and physiology.
Scientific Research Applications
Antioxidant Activity
3-amino-N-butylbenzamide, like other benzamide compounds, has been found to exhibit antioxidant activity . The in vitro antioxidant activity of these compounds is determined by total antioxidant, free radical scavenging, and metal chelating activity . Some of these compounds have shown more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .
Antibacterial Activity
Benzamide compounds, including 3-amino-N-butylbenzamide, have been found to exhibit antibacterial activity . The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria and compared with two control drugs .
Anti-tumor Activity
Benzamides are a significant class of amide compounds that have been widely used in the treatment of cancer . They have shown potential as anti-tumor agents .
Anti-microbial Activity
Benzamides, including 3-amino-N-butylbenzamide, have demonstrated anti-microbial properties . They have been used in the development of anti-microbial drugs .
Anti-fungal Activity
Benzamides have also been used in the development of anti-fungal drugs . They have shown potential as anti-fungal agents .
Anti-inflammatory Activity
Benzamides have been used in the treatment of inflammation . They have shown potential as anti-inflammatory agents .
Anti-platelet Activity
Amide derivatives, including benzamides, have shown anti-platelet activity . They have potential applications in the treatment of conditions related to platelet aggregation .
Industrial Applications
Amide compounds are broadly used in industrial sectors such as plastic, rubber industry, paper industry, and agriculture . They are widespread structural compounds that are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
properties
IUPAC Name |
3-amino-N-butylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-2-3-7-13-11(14)9-5-4-6-10(12)8-9/h4-6,8H,2-3,7,12H2,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHNPBDZUBXOTRQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC(=CC=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00398893 |
Source
|
Record name | 3-amino-N-butylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00398893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-butylbenzamide | |
CAS RN |
6837-99-6 |
Source
|
Record name | 3-amino-N-butylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00398893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.